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Compound of Interest

Compound Name: 2-Ethyl-1,3-hexanediol

Cat. No.: B165326

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Ethyl-1,3-hexanediol (EHD) is a versatile organic compound that serves not only as a high-
boiling point solvent but also as a reactive diol.[1] Its unique structure, featuring both a primary
and a secondary hydroxyl group, allows it to be incorporated into polymer backbones, making it
a valuable building block in the synthesis of various materials. In the context of drug
development and advanced materials science, EHD's role as a reactive solvent is of particular
interest. By participating in the reaction, it can eliminate the need for subsequent removal of a
conventional solvent and can be used to tailor the properties of the final product, such as
flexibility, hydrophobicity, and degradation kinetics.

This document provides detailed application notes and experimental protocols for utilizing 2-
Ethyl-1,3-hexanediol as a reactive solvent and monomer in the synthesis of polyurethanes
and polyesters, materials with significant potential in drug delivery systems and biomedical
devices.

Physicochemical Properties of 2-Ethyl-1,3-
hexanediol

A thorough understanding of the physical and chemical properties of 2-Ethyl-1,3-hexanediol is
crucial for its effective use as a reactive solvent. Key properties are summarized in the table
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below.
Property Value
CAS Number 94-96-2
Molecular Formula CsH1802
Molecular Weight 146.23 g/mol
Appearance Colorless, slightly viscous liquid
Boiling Point 243-249 °C
Melting Point -40 °C
Density 0.933 g/mL at 25 °C
Solubility in Water 4.2% (w/w) at 20 °C
Flash Point 136 °C

Application Note 1: Synthesis of Polyurethanes for
Drug Delivery

Background:

Polyurethanes are a class of polymers widely used in biomedical applications, including drug
delivery systems, due to their biocompatibility and tunable mechanical properties.[2] 2-Ethyl-
1,3-hexanediol can be employed as a chain extender in polyurethane synthesis. Chain
extenders are low molecular weight diols that react with isocyanate groups to form the hard
segments of the polyurethane, influencing its mechanical strength and thermal properties.[3]
The use of an asymmetrical diol like 2-Ethyl-1,3-hexanediol can disrupt the packing of the
polymer chains, leading to more flexible and amorphous materials, which can be advantageous
for creating drug-eluting coatings and matrices.

Logical Relationship for Polyurethane Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: 2-Ethyl-1,3-hexanediol
as a Reactive Solvent]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b165326#using-2-ethyl-1-3-hexanediol-as-a-reactive-
solvent]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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